Cas no 14811-68-8 (Methyl 5-(2-thienyl)-3-methyl-5-oxovalerate)

• Product Name: Methyl 5-(2-thienyl)-3-methyl-5-oxovalerate
• CAS No: 14811-68-8
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• MDL: MFCD00795926
• CID: 2918656
• Update Time: 2023-08-09

Methyl 5-(2-thienyl)-3-methyl-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-thienyl)-3-methyl-5-oxovalerate
• 3-methyl-5-oxo-5-[2]thienyl-valeric acid methyl ester
• Methyl 3-methyl-5-oxo-5-(thiophen-2-yl)pentanoate

• MDL： MFCD00795926
• Inchi： 1S/C11H14O3S/c1-8(7-11(13)14-2)6-9(12)10-4-3-5-15-10/h3-5,8H,6-7H2,1-2H3
• InChI Key： GHWSYMGCDYXSQA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(C)CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6